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Introduction
CGI-1746 is a potent and highly selective, reversible inhibitor of Bruton's tyrosine kinase (BTK),

a critical enzyme in B-cell receptor (BCR) and Fc receptor (FcR) signaling pathways.[1][2][3] Its

high selectivity makes it a valuable tool for studying the role of BTK in various cellular

processes and a potential therapeutic agent for B-cell malignancies and autoimmune diseases.

These application notes provide detailed protocols for key in vitro assays to characterize the

activity of CGI-1746.

Mechanism of Action
CGI-1746 functions as an ATP-competitive inhibitor of BTK.[4] It binds to the unphosphorylated,

inactive conformation of BTK, stabilizing this state and preventing both autophosphorylation

and the transphosphorylation of downstream substrates necessary for enzyme activation.[2][5]

[6] This inhibition effectively blocks signaling cascades downstream of the B-cell receptor and

Fcγ receptors.[3][7]
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Target Assay Type IC50 / Kd Selectivity

BTK In vitro kinase assay 1.9 nM (IC50)
~1,000-fold vs. Tec

and Src family kinases

BTK
ATP-free competition

binding assay
1.5 nM (Kd) N/A

N/A: Not Applicable

Table 2: Cellular Activity of CGI-1746
Cell Type/Assay Stimulant Measured Effect IC50

Murine B-cells anti-IgM Proliferation 134 nM

Human B-cells anti-IgM Proliferation 42 nM

Human CD27+IgG+

B-cells
N/A Proliferation 112 nM (average)

Human

Monocytes/Macropha

ges

FcγRIII-induced TNFα production 47 nM

Human

Monocytes/Macropha

ges

FcγRIII-induced IL-1β production 36 nM

Human

Monocytes/Macropha

ges

FcγRIII-induced IL-6 production 353 nM

Signaling Pathway
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Prepare serial dilutions
of CGI-1746

Add CGI-1746 dilutions
or vehicle control

Add kinase buffer, BTK enzyme,
and substrate to wells

Initiate reaction with ATP Incubate at 30°C Stop reaction and measure ADP
(ADP-Glo™)

Analyze data to
determine IC50

Isolate and purify
B-cells

Seed B-cells into
96-well plates

Pre-incubate with
CGI-1746 dilutions

Stimulate with
anti-IgM antibody Incubate for 48-72 hours Pulse with [³H]-Thymidine

or analyze with CFSE Measure proliferation Calculate IC50

Seed macrophages in
96-well plates Allow cells to adhere Pre-treat with

CGI-1746 dilutions
Stimulate with

immune complexes Incubate for 18-24 hours Collect supernatant Measure cytokine levels
by ELISA Determine IC50 values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684438?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

